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This document provides a comprehensive technical overview of N-(cyclopropylmethyl)-3-
fluoro-4-methylaniline, a substituted aniline derivative of interest in synthetic chemistry and
drug discovery. This guide is intended for researchers, chemists, and drug development
professionals, offering in-depth information on its physicochemical properties, methods for
molecular weight determination, and its significance in molecular characterization.

Introduction and Compound Significance

N-(cyclopropylmethyl)-3-fluoro-4-methylaniline is a secondary amine featuring a core 3-
fluoro-4-methylaniline structure N-substituted with a cyclopropylmethyl group. The presence of
a fluorine atom and a cyclopropyl ring introduces unique conformational and electronic
properties, making it a valuable building block in medicinal chemistry. Fluorine substitution is a
common strategy to modulate metabolic stability and binding affinity, while the cyclopropyl
group can provide conformational rigidity and improved potency. Accurate determination of its
molecular weight is the first and most critical step in its characterization, confirming identity and
purity before its use in further applications.

Physicochemical and Structural Properties
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The fundamental properties of a compound are critical for its application in experimental
settings. The key identifiers and calculated properties for N-(cyclopropylmethyl)-3-fluoro-4-
methylaniline are summarized below.

Property Value Source
Molecular Formula Ci11H14FN

Molecular Weight (Average) 179.23 g/mol [1]
Monoisotopic Mass 179.11138 Da

CAS Number 1354823-34-1

These properties are foundational for a range of applications, from reaction stoichiometry
calculations to the interpretation of analytical data. The distinction between average molecular
weight (calculated using the natural isotopic abundance of elements) and monoisotopic mass
(calculated using the mass of the most abundant isotope of each element) is particularly crucial
in high-resolution mass spectrometry.[2]

Molecular Structure

The two-dimensional structure of the molecule is critical for understanding its chemical
reactivity and potential biological interactions.

Caption: 2D structure of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline.

Authoritative Determination of Molecular Weight via
Mass Spectrometry

While the molecular weight can be calculated from the molecular formula, experimental
verification is a cornerstone of chemical analysis. Mass spectrometry (MS) is the definitive
technique for this purpose, providing a direct measurement of the mass-to-charge ratio (m/z) of
ionized molecules.[2] High-Resolution Mass Spectrometry (HRMS) can provide mass accuracy
within 5 ppm, which is often sufficient to confirm the molecular formula of a compound.[3]

The Causality of lonization Technique Selection
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The choice of ionization method is critical and depends on the analyte's properties. For a small,
relatively non-polar molecule like N-(cyclopropylmethyl)-3-fluoro-4-methylaniline, two
common "soft" ionization techniques are highly applicable:

o Electrospray lonization (ESI): Ideal for molecules that can be readily ionized in solution. ESI
is a gentle technique that typically produces a protonated molecular ion [M+H]*. This is
advantageous as it minimizes fragmentation, making the molecular ion peak easy to identify.

[2]14]

o Electron Impact (El): While often causing more fragmentation than ESI, El is a robust
technique that provides a characteristic fragmentation pattern, which can serve as a
“fingerprint" for the molecule, confirming its structure in addition to its molecular weight. The
peak with the highest mass in an El spectrum (excluding isotopic peaks) is typically the
molecular ion [M]*e.[5]

For this compound, ESI would be the preferred method for unambiguous molecular weight
confirmation due to the expected simplicity of the resulting spectrum.

Experimental Protocol: Molecular Weight
Verification by ESI-MS

This protocol outlines a self-validating workflow for the precise determination of the molecular
weight of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline using Electrospray lonization
Mass Spectrometry (ESI-MS).

Step-by-Step Methodology

e Sample Preparation:
o Accurately weigh approximately 1 mg of the compound.

o Dissolve the sample in 1 mL of a high-purity solvent (e.g., HPLC-grade acetonitrile or
methanol) to create a 1 mg/mL stock solution.

o Prepare a dilute working solution (e.g., 1-10 pg/mL) by diluting the stock solution with a
solvent mixture appropriate for ESI, typically 50:50 acetonitrile:water with 0.1% formic
acid. The acid facilitates protonation, enhancing the formation of the [M+H]* ion.
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e Instrument Calibration:

o Calibrate the mass spectrometer across the desired mass range using a well-
characterized calibration standard (e.g., sodium trifluoroacetate or a commercial ESI
tuning mix).

o Proper calibration is vital for achieving high mass accuracy.[6] The calibration should
encompass the expected m/z of the analyte.[6]

e Sample Infusion and Data Acquisition:

o Introduce the sample into the ESI source via direct infusion using a syringe pump at a low
flow rate (e.g., 5-10 pL/min).

o Acquire data in positive ion mode, scanning a mass range that includes the expected
molecular ion (e.g., m/z 100-300).

o Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas
temperature, and flow) to maximize the signal of the target ion and minimize in-source
fragmentation.

» Data Analysis and Interpretation:

o The primary peak in the resulting mass spectrum should correspond to the protonated
molecule, [M+H]*.

o Calculate the expected m/z for the [C11H14FN + H]* ion: 179.11138 Da + 1.00783 Da
(mass of H*) = 180.11921 Da.

o The observed m/z should be within a narrow tolerance (e.g., 5 ppm) of the calculated
exact mass for confirmation.

o The presence of the nitrogen atom dictates that the molecular ion will have an odd
nominal mass, a principle known as the Nitrogen Rule.[5]

Workflow Validation Diagram
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The following diagram illustrates the logical flow of the experimental protocol, ensuring a

validated and reproducible result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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